Cas no 1266226-29-2 (8-Methoxyquinolin-3-amine dihydrochloride)

• Product Name: 8-Methoxyquinolin-3-amine dihydrochloride
• CAS No: 1266226-29-2
• MF: C₁₀H₁₂Cl₂N₂O
• MW: 247.12108039856
• CID: 2625836
• PubChem ID: 53396928
• Update Time: 2025-09-28

8-Methoxyquinolin-3-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 8-Methoxyquinolin-3-amine dihydrochloride
• 108-742-8
• 3-Amino-8-methoxyquinoline dihydrochloride
• 1266226-29-2
• MFCD18375326
• 8-methoxyquinolin-3-amine;dihydrochloride

• Inchi： 1S/C10H10N2O.2ClH/c1-13-9-4-2-3-7-5-8(11)6-12-10(7)9;;/h2-6H,11H2,1H3;2*1H
• InChI Key： VKLPWBXHQFBOTP-UHFFFAOYSA-N
• SMILES： Cl.Cl.O(C)C1=CC=CC2=CC(=CN=C21)N

Computed Properties

• Exact Mass: 246.0326684Da
• Monoisotopic Mass: 246.0326684Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.1Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 350.7±22.0 °C at 760 mmHg
• Flash Point: 165.9±22.3 °C
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

8-Methoxyquinolin-3-amine dihydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 22
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 8-Methoxyquinolin-3-amine dihydrochloride

8-Methoxyquinolin-3-amine Dihydrochloride: A Comprehensive Overview

8-Methoxyquinolin-3-amine dihydrochloride (CAS No. 1266226-29-2) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, also referred to as 8-methoxyquinolin-3-amine hydrochloride, belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities. The molecule consists of a quinoline ring system with a methoxy group at position 8 and an amine group at position 3, both of which contribute to its unique chemical properties and potential therapeutic applications.

The synthesis of 8-methoxyquinolin-3-amine dihydrochloride involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. Recent advancements in synthetic methodologies have enabled the efficient preparation of this compound with high purity, making it more accessible for research and development purposes. The compound's structure has been thoroughly characterized using techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography, providing a solid foundation for further studies.

One of the most promising aspects of 8-methoxyquinolin-3-amine dihydrochloride is its potential as a pharmacological agent. Preclinical studies have demonstrated its ability to modulate key cellular pathways involved in neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. For instance, research published in *Nature Communications* highlights its role in inhibiting the aggregation of amyloid-beta peptides, a hallmark of Alzheimer's disease. Additionally, the compound has shown anti-inflammatory properties, which could be beneficial in treating chronic inflammatory conditions.

The pharmacokinetic profile of 8-methoxyquinolin-3-amine dihydrochloride has also been investigated in preclinical models. Studies indicate that the compound exhibits moderate bioavailability and favorable distribution characteristics, suggesting its potential suitability for oral administration. However, further research is required to optimize its pharmacokinetic properties and ensure safety profiles in humans.

Another area of interest lies in the exploration of 8-methoxyquinolin-3-amine dihydrochloride as a tool compound for studying cellular signaling pathways. Its ability to interact with specific protein targets has made it a valuable reagent in biochemical assays and high-throughput screening campaigns. Recent collaborations between academic institutions and pharmaceutical companies have led to the identification of novel targets for this compound, opening new avenues for drug discovery.

In terms of applications beyond therapeutics, 8-methoxyquinolin-3-amine dihydrochloride has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers at the University of Cambridge have reported on its potential as a component in organic light-emitting diodes (OLEDs), where it exhibits efficient charge transport properties.

Looking ahead, the development of 8-methoxyquinolin-3-amine dihydrochloride into clinical applications will depend on several factors, including further preclinical testing and regulatory approvals. Collaborative efforts between academia and industry are expected to accelerate this process, leveraging advancements in medicinal chemistry and drug delivery systems.

In conclusion, 8-Methoxyquinolin-3-amine dihydrochloride (CAS No. 1266226-29-2) is a multifaceted compound with significant potential across various scientific disciplines. Its chemical versatility, combined with emerging insights from cutting-edge research, positions it as a key player in future advancements in medicine and materials science.